Ethyl 5,5,7,7-tetramethyl-2-(3-methylisoxazole-5-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride

• IUPAC Name: ethyl 5,5,7,7-tetramethyl-2-[(3-methyl-1,2-oxazole-5-carbonyl)amino]-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C19H25N3O4S.ClH/c1-7-25-17(24)13-11-9-18(3,4)22-19(5,6)14(11)27-16(13)20-15(23)12-8-10(2)21-26-12;/h8,22H,7,9H2,1-6H3,(H,20,23);1H
• InChI Key: UGVCFMLZCMBSGX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CC(NC2(C)C)(C)C)NC(=O)C3=CC(=NO3)C.Cl
• Molecular Formula: C19H26ClN3O4S
• Molecular Weight: 427.9 g/mol

Description

Ethyl 5,5,7,7-tetramethyl-2-(3-methylisoxazole-5-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride is a useful research compound. Its molecular formula is C19H26ClN3O4S and its molecular weight is 427.94. The purity is usually 95%.
BenchChem offers high-quality Ethyl 5,5,7,7-tetramethyl-2-(3-methylisoxazole-5-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 5,5,7,7-tetramethyl-2-(3-methylisoxazole-5-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Medicinal Chemistry

The synthesis of complex heterocyclic compounds, including pyridine and thienopyridine derivatives, is a key area of research due to their potential medicinal and pharmacological applications. For instance, compounds with the thieno[2,3-c]pyridine moiety are synthesized for their potential as anticancer and anti-inflammatory agents, demonstrating the crucial role of such structures in drug development (El-Kashef et al., 2010). Similarly, the synthesis of pyrazolopyrimidines and their derivatives has been explored for their anticancer and anti-lipoxygenase activities, indicating the diverse therapeutic potentials of these molecules (Rahmouni et al., 2016).

Agrochemical Research

Research into heterocyclic compounds extends beyond pharmacology to include agrochemical applications. The structural complexity and reactivity of these molecules make them candidates for the development of novel pesticides and herbicides. For instance, thiazolo[5,4-d]pyrimidines have been investigated for their molluscicidal properties, suggesting their potential use in controlling agricultural pests that impact crop yields (El-bayouki & Basyouni, 1988).

Material Science

The exploration of new materials with specific electronic, photophysical, or mechanical properties often involves the synthesis and modification of heterocyclic compounds. For example, the creation of fluorescent molecules based on pyrazolopyrimidine structures indicates the potential of these compounds in the development of new optical materials and sensors (Wu et al., 2006).